Cas no 1858210-45-3 (1H-Pyrazole-5-methanesulfonamide, 1,4-dimethyl-)

• Product Name: 1H-Pyrazole-5-methanesulfonamide, 1,4-dimethyl-
• CAS No: 1858210-45-3
• MF: C₆H₁₁N₃O₂S
• MW: 189.235439538956
• CID: 5285046
• Update Time: 2025-05-20

1H-Pyrazole-5-methanesulfonamide, 1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanesulfonamide, 1,4-dimethyl-

• Inchi： 1S/C6H11N3O2S/c1-5-3-8-9(2)6(5)4-12(7,10)11/h3H,4H2,1-2H3,(H2,7,10,11)
• InChI Key： VGOYLMODVFUOGQ-UHFFFAOYSA-N
• SMILES： N1(C)C(CS(N)(=O)=O)=C(C)C=N1

Additional information on 1H-Pyrazole-5-methanesulfonamide, 1,4-dimethyl-

Recent Advances in the Study of 1H-Pyrazole-5-methanesulfonamide, 1,4-dimethyl- (CAS: 1858210-45-3)

The compound 1H-Pyrazole-5-methanesulfonamide, 1,4-dimethyl- (CAS: 1858210-45-3) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This small molecule, characterized by its pyrazole core and methanesulfonamide moiety, has drawn significant attention due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of enzyme inhibition and targeted drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry reported the efficient synthesis of 1H-Pyrazole-5-methanesulfonamide derivatives, including the 1,4-dimethyl- variant, through a novel one-pot multicomponent reaction. The researchers highlighted the compound's improved yield (78%) and purity (>95%) compared to previous synthetic routes. Structural analysis via X-ray crystallography revealed unique conformational properties that may contribute to its biological activity, particularly the sulfonamide group's ability to form hydrogen bonds with target proteins.

Pharmacological investigations have demonstrated that 1H-Pyrazole-5-methanesulfonamide, 1,4-dimethyl- exhibits selective inhibition against carbonic anhydrase IX (CA IX), an enzyme overexpressed in hypoxic tumors. In vitro studies using human cancer cell lines showed significant growth inhibition (IC50 = 3.2 μM) with minimal cytotoxicity to normal cells. Molecular docking simulations suggest the compound binds to the CA IX active site through interactions with Zn²⁺ and key hydrophobic residues, providing insights for further structure-activity relationship (SAR) optimization.

Recent patent filings (WO2023056121, 2023) indicate growing commercial interest in this compound class for oncology applications. The 1,4-dimethyl substitution pattern appears crucial for maintaining metabolic stability while enhancing membrane permeability, as demonstrated in parallel artificial membrane permeability assay (PAMPA) studies. Researchers are particularly interested in its potential as a theranostic agent, combining CA IX inhibition with imaging capabilities through radiolabeled derivatives.

Ongoing preclinical studies are evaluating the compound's pharmacokinetic profile and in vivo efficacy. Preliminary results from xenograft mouse models show promising tumor growth inhibition (45-60% reduction) at well-tolerated doses (50 mg/kg). However, challenges remain in improving oral bioavailability, currently estimated at 22% in rodent studies. Several research groups are exploring prodrug strategies and formulation approaches to address this limitation while maintaining the compound's favorable safety profile.

The scientific community anticipates that 1H-Pyrazole-5-methanesulfonamide, 1,4-dimethyl- may serve as a valuable chemical probe for studying tumor hypoxia mechanisms and as a lead compound for developing novel anticancer agents. Future research directions include combinatorial chemistry approaches to expand the derivative library and investigation of potential synergistic effects with existing chemotherapeutic agents. The compound's unique structural features continue to make it a subject of intense research in both academic and industrial settings.